Cas no 2613299-34-4 (rac-(2R,3R)-1,1,1-trifluoro-3-methoxybutan-2-amine)

• Product Name: rac-(2R,3R)-1,1,1-trifluoro-3-methoxybutan-2-amine
• CAS No: 2613299-34-4
• MF: C₅H₁₀F₃NO
• MW: 157.134212017059
• CID: 5662369
• PubChem ID: 155943854
• Update Time: 2025-06-26

rac-(2R,3R)-1,1,1-trifluoro-3-methoxybutan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-27721068
• rac-(2R,3R)-1,1,1-trifluoro-3-methoxybutan-2-amine
• 2613299-34-4

• Inchi： 1S/C5H10F3NO/c1-3(10-2)4(9)5(6,7)8/h3-4H,9H2,1-2H3/t3-,4-/m0/s1
• InChI Key： IMIMULCFJQVQIX-IMJSIDKUSA-N
• SMILES： FC([C@H]([C@H](C)OC)N)(F)F

Computed Properties

• Exact Mass: 157.07144843g/mol
• Monoisotopic Mass: 157.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(2R,3R)-1,1,1-trifluoro-3-methoxybutan-2-amine

Rac-(2R,3R)-1,1,1-Trifluoro-3-Methoxybutan-2-Amine: A Comprehensive Overview

The compound rac-(2R,3R)-1,1,1-trifluoro-3-methoxybutan-2-amine (CAS No. 2613299-34-4) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of trifluorinated amines, which have garnered considerable attention in recent years due to their unique chemical properties and versatile functionalities. The structure of this compound is characterized by a trifluoromethyl group attached to a chiral butanamine backbone with a methoxy substituent at the third carbon position. This configuration imparts distinct stereochemical and electronic properties that make it an intriguing subject for research and development.

Recent studies have highlighted the importance of trifluorinated compounds in drug discovery and materials science. The trifluoromethyl group (-CF₃) is known for its electron-withdrawing nature, which can significantly influence the reactivity and stability of the molecule. In the case of rac-(2R,3R)-1,1,1-trifluoro-3-methoxybutan-2-amine, this group contributes to enhanced lipophilicity and metabolic stability—properties that are highly desirable in pharmaceutical applications. The methoxy group (-OCH₃) further modulates the electronic environment of the molecule, potentially enhancing its bioavailability and interaction with biological targets.

The stereochemistry of this compound plays a crucial role in its functionality. The (2R,3R) configuration ensures a specific spatial arrangement of substituents around the chiral centers, which can influence its binding affinity to receptors or enzymes. This stereochemical control is essential in drug design, where minor structural differences can lead to significant variations in therapeutic efficacy and safety profiles.

From a synthetic perspective, the preparation of rac-(2R,3R)-1,1,1-trifluoro-3-methoxybutan-2-amine involves advanced organic chemistry techniques. Recent advancements in asymmetric synthesis have enabled researchers to efficiently construct chiral trifluorinated amines with high enantiomeric excess (ee). These methods often utilize catalysts such as palladium complexes or organocatalysts to facilitate key transformations like alkylation or amidation reactions. The integration of these techniques has not only improved the yield but also reduced the environmental footprint of synthetic processes.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been explored as a potential lead compound for treating central nervous system disorders due to its ability to modulate neurotransmitter systems. Preclinical studies have demonstrated its efficacy in animal models of anxiety and depression, suggesting potential clinical utility. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as fluoropolymers or high-performance lubricants.

Recent research has also focused on understanding the environmental fate and toxicity of rac-(2R,3R)-1,1-trifluoro-3-methoxybutan-2-amine. Given its fluorinated nature, there is growing concern about its persistence in the environment and potential bioaccumulation. Studies have shown that under aerobic conditions, this compound undergoes limited biodegradation; however, further investigation is required to assess its long-term ecological impact.

In conclusion,rac-(2R,R)-trifluoro-methoxybutanamine (CAS No. 2613299–34–4) represents a fascinating example of how modern synthetic chemistry can yield compounds with tailored properties for diverse applications. Its unique structure and stereochemistry make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its behavior and utility,this compound stands at the forefront of innovation in chemical science.